Cas no 2151308-11-9 (methyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate)

• Product Name: methyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate
• CAS No: 2151308-11-9
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 5908289
• PubChem ID: 165747244
• Update Time: 2025-06-11

methyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-amino-5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• methyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate
• methyl 3-amino-5-{[(tert-butoxy)carbonyl]amino}pentanoate
• 2151308-11-9
• EN300-1287242

• Inchi： 1S/C11H22N2O4/c1-11(2,3)17-10(15)13-6-5-8(12)7-9(14)16-4/h8H,5-7,12H2,1-4H3,(H,13,15)
• InChI Key： QRDLGMLJGOXLHX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(N)CCNC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 366.0±37.0 °C(Predicted)
• pka: 12?+-.0.46(Predicted)

Additional information on methyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate

Exploring the Versatile Applications of Methyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate (CAS No. 2151308-11-9) in Modern Chemistry

In the rapidly evolving field of organic chemistry, methyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate (CAS No. 2151308-11-9) has emerged as a compound of significant interest due to its unique structural properties and broad applicability. This ester derivative, featuring both amino and tert-butoxycarbonyl (Boc) protecting groups, is widely utilized in peptide synthesis, pharmaceutical intermediates, and material science. Its molecular framework allows for selective modifications, making it a valuable building block in drug discovery and bioconjugation strategies.

The growing demand for custom peptide synthesis and small molecule APIs has propelled research into compounds like methyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate. Researchers frequently inquire about its solubility in organic solvents, stability under acidic conditions, and compatibility with coupling reagents—key factors for optimizing synthetic routes. Recent studies highlight its role in creating targeted drug delivery systems, particularly in oncology and neurology, where precise molecular engineering is critical.

From an industrial perspective, the compound's Boc-protected amine functionality offers advantages in multi-step syntheses. Manufacturers often search for cost-effective Boc deprotection methods or scalable production protocols for this intermediate. Innovations in continuous flow chemistry have further enhanced its accessibility, addressing the pharmaceutical industry's need for high-purity intermediates with minimal byproducts.

Environmental considerations are shaping contemporary discussions around such compounds. The green chemistry community examines biodegradable alternatives to traditional protecting groups, though the Boc group remains popular due to its balance of stability and ease of removal. Analytical chemists emphasize advanced characterization techniques like LC-MS purity analysis and NMR structural confirmation to ensure batch consistency—a top priority for regulatory compliance in drug development.

Emerging applications in biomaterials and polymer chemistry demonstrate the versatility of 2151308-11-9. Its incorporation into smart hydrogels for medical devices and controlled-release matrices showcases how fundamental chemical building blocks enable cutting-edge technologies. These developments align with current trends toward personalized medicine and biocompatible materials, areas generating substantial research interest.

For synthetic chemists, understanding the steric effects of the tert-butoxycarbonyl group and the nucleophilicity of the free amine after deprotection is crucial when designing reaction sequences. Common experimental challenges include optimizing reaction yields and minimizing racemization in chiral syntheses—topics frequently discussed in recent chemical literature and online forums.

The compound's relevance extends to academic research and industrial R&D, with patent analyses revealing its use in novel kinase inhibitors and neuroprotective agents. As the pharmaceutical industry shifts toward fragment-based drug design, intermediates like methyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate gain importance for their ability to introduce specific pharmacophores into lead compounds.

Quality control remains paramount, with analytical methods development focusing on HPLC method validation and impurity profiling. The compound's stability data under various storage conditions—particularly regarding moisture sensitivity and thermal degradation—are frequently requested parameters in technical datasheets, reflecting industry needs for reliable material specifications.

Looking forward, the intersection of computational chemistry and experimental synthesis promises to unlock new applications for this versatile intermediate. Molecular modeling studies investigating its conformational flexibility and hydrogen bonding patterns contribute to rational drug design approaches. These advancements position CAS No. 2151308-11-9 as a compound that will continue to facilitate innovation across multiple chemical disciplines.